Cas no 691346-13-1 (Benzeneacetonitrile, 3-methoxy-alpha-methyl-alpha-(methylamino)- (9CI))

• Product Name: Benzeneacetonitrile, 3-methoxy-alpha-methyl-alpha-(methylamino)- (9CI)
• CAS No: 691346-13-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 1022803
• PubChem ID: 13062954
• Update Time: 2025-04-20

Benzeneacetonitrile, 3-methoxy-alpha-methyl-alpha-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-methoxy-alpha-methyl-alpha-(methylamino)- (9CI)
• 2-(3-methoxyphenyl)-2-(methylamino)propanenitrile
• DTXSID60516839
• 691346-13-1
• Benzeneacetonitrile,3-methoxy-alpha-methyl-alpha-(methylamino)-(9ci)

• Inchi： 1S/C11H14N2O/c1-11(8-12,13-2)9-5-4-6-10(7-9)14-3/h4-7,13H,1-3H3
• InChI Key： MMZXPJQETNQSGV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C#N)(C)NC

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45Ų